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Compound of Interest

Compound Name: B-NADH-13C5 Disodium Salt
Cat. No.: B1158510
Get Quote
\ J

Executive Summary: The Nature of the Asset
-NADH-

C

is a high-value stable isotope-labeled cofactor primarily used in Metabolic Flux Analysis (MFA)
and NMR/MS-based metabolomics. Unlike standard reagents, the primary "safety" concern
here is not merely personnel toxicity, but the experimental safety of the molecule itself.

This reagent is chemically fragile. It possesses two primary degradation vectors: acid-catalyzed
hydrolysis of the dihydropyridine ring and oxidative dehydrogenation to NAD

. Improper handling leads not only to financial loss but to the generation of degradation
products (e.g., cyclic adenosine diphosphate ribose analogs) that act as potent enzyme
inhibitors, actively corrupting experimental data.

Key Technical Specifications:
¢ Chemical Name:

-Nicotinamide Adenine Dinucleotide, Reduced Form (
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C
-labeled).

» Labeling: Typically 5 carbons on the Nicotinamide ring (tracking redox active hydride
transfer).

e Molecular Weight: ~668.4 g/mol (approx. +5 Da over natural NADH).
e Absorption Max: 340 nm (Dihydropyridine) & 260 nm (Adenine).
o Extinction Coefficient (

): 6,220 M
cm

(Isotope effect on UV-Vis is negligible).

Physicochemical Stability & Degradation Mechanics

To handle NADH-

C

effectively, one must understand the causality of its degradation.

The Stability Paradox (pH Sensitivity)

NADH is the mirror image of NAD
regarding stability.

» Acid Lability: Below pH 7.0, the reduced nicotinamide ring undergoes rapid acid-catalyzed
hydration at the C5-C6 double bond, followed by cyclization. This destroys the redox activity.

o Alkali Stability: NADH is stable in alkaline conditions (pH 8.0-11.0), whereas NAD

degrades in base.
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» Buffer Incompatibility:Avoid Phosphate Buffers. Phosphate ions catalyze the decomposition
of NADH even at neutral pH.

Photochemical & Oxidative Instability
o Light: Exposure to UV or intense visible light accelerates oxidation to NAD
and the formation of luminescent degradation byproducts.
o Temperature: Thermal energy promotes spontaneous oxidation. Half-life in solution at 4°C is

days; at -20°C, it is months; at -80°C, it is years.

Degradation Pathways Diagram

The following diagram illustrates the opposing risks of Acid vs. Oxidation, guiding buffer
selection.
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Caption: Mechanistic pathways of NADH degradation showing critical pH-dependent failure
modes.

Handling & Preparation Protocols
Storage of Solid State
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Temperature: Store strictly at -20°C or -80°C.

Atmosphere: Desiccated.[1][2] Moisture promotes hydrolysis.

Container: Amber glass or opaque plastic to block light.

Shelf Life: 12 months if unopened and desiccated.

Reconstitution (The Critical Step)

Do not dissolve directly in water (often acidic due to dissolved CO

). Follow this self-validating protocol.

Reagents Required:
e Degassed Tris-HCI or HEPES buffer (10-50 mM, pH 8.5).
e Avoid: Phosphate buffers (PBS).

Protocol:

Equilibrate: Allow the vial to warm to room temperature before opening. This prevents
condensation of atmospheric water onto the hygroscopic powder.

» Solvent Prep: Degas the buffer (sparge with N

or Ar) to remove dissolved oxygen.

o Dissolution: Add buffer to yield a stock concentration (e.g., 10-100 mM). Invert gently; do not
vortex vigorously, as shear stress and aeration promote oxidation.

» Validation (Quality Check):

[¢]

Dilute a small aliquot (1:100) in buffer.

Measure Absorbance at 260 nm and 340 nm.

[¢]

Calculation: Ratio

[e]
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o Pass Criteria: A ratio of 2.25 — 2.35 indicates pure NADH.
o Fail Criteria: A ratio > 2.40 indicates significant oxidation to NAD

(which absorbs at 260 nm but not 340 nm) or acid degradation.

Experimental Workflow (NMR/MS)

For metabolic flux studies, preventing "exchange" and metabolic quenching is vital.
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Caption: Operational workflow ensuring sample integrity from storage to analytical
guantification.
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Safety & Emergency Procedures (GHS)

While

-NADH-
C

is not classified as a "High Hazard" substance under GHS, standard biological safety applies.

Hazard Category Classification Precaution

o N Treat as potentially irritating to
Acute Toxicity Not Classified (Low)
mucous membranes.

Wear nitrile gloves and safety

Skin/Eye Irritant (Dust)
glasses.
. ) Use in a fume hood if handling
Inhalation Nuisance Dust -
large powder quantities.
) ] Dispose of as standard
Bio-Safety Non-Infectious

chemical waste.

Emergency Response:
o Eye Contact: Rinse cautiously with water for 15 minutes.
o Skin Contact: Wash with soap and water.[3]

o Spill: Sweep up dry powder carefully to avoid dust generation. If in solution, absorb with inert
material. Clean surface with water.[3][4][5][6]

Summary of Quantitative Properties
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Parameter Value | Condition Notes

Depends on exact hydration

and salt form (usually Na

Molecular Weight ~668.4 g/mol
).
- ] Water is too acidic; use
Solubility > 50 mg/mL in 0.01 M NaOH )
alkaline buffer.
6.22 mM
Used for concentration
(Extinction) cm determination.
] Tris or Carbonate buffers
Optimal pH 85-95
preferred.
A
/A 2.32 (Theoretical) >2.4 indicates degradation.
Ratio
Never store solution at -20°C
Freezing Point -20°C (Solid), -80°C (Soln) (eutectic freezing concentrates
acid).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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